Cas no 1111109-51-3 (5-(4-chloro-3-methylphenyl)-1H-pyridin-2-one)

• Product Name: 5-(4-chloro-3-methylphenyl)-1H-pyridin-2-one
• CAS No: 1111109-51-3
• MF: C₁₂H₁₀ClNO
• MW: 219.666902065277
• MDL: MFCD11876511
• CID: 2606710
• PubChem ID: 53217860
• Update Time: 2025-06-26

5-(4-chloro-3-methylphenyl)-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(4-chloro-3-methylphenyl)-1H-pyridin-2-one
• 1111109-51-3
• DTXSID00682865
• 5-(4-Chloro-3-methylphenyl)pyridin-2(1H)-one
• 5-(4-CHLORO-3-METHYLPHENYL)-2-HYDROXYPYRIDINE
• 5-(4-Chloro-3-methylphenyl)-2-hydroxypyridine, 95%
• MFCD11876511

• MDL： MFCD11876511
• Inchi： 1S/C12H10ClNO/c1-8-6-9(2-4-11(8)13)10-3-5-12(15)14-7-10/h2-7H,1H3,(H,14,15)
• InChI Key： HKZCHNPHEXRAEK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)C1C=CC(NC=1)=O

Computed Properties

• Exact Mass: 219.0450916Da
• Monoisotopic Mass: 219.0450916Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.1Ų

Additional information on 5-(4-chloro-3-methylphenyl)-1H-pyridin-2-one

Introduction to 5-(4-chloro-3-methylphenyl)-1H-pyridin-2-one (CAS No. 1111109-51-3)

5-(4-chloro-3-methylphenyl)-1H-pyridin-2-one is a significant compound in the field of pharmaceutical chemistry, characterized by its intricate molecular structure and versatile applications. This compound, identified by the CAS number 1111109-51-3, has garnered considerable attention due to its potential in drug discovery and development. The molecular framework of this substance incorporates a pyridinone core, which is a key pharmacophore in many bioactive molecules. The presence of a chloro substituent at the para position of the phenyl ring and a methyl group at the meta position enhances its chemical reactivity and biological activity, making it a valuable scaffold for medicinal chemists.

The synthesis of 5-(4-chloro-3-methylphenyl)-1H-pyridin-2-one involves multi-step organic reactions, typically starting from readily available aromatic precursors. The process often requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular architecture efficiently. These techniques not only improve the efficiency of the synthesis but also minimize unwanted byproducts, making the process more sustainable and scalable.

In recent years, there has been a growing interest in exploring the pharmacological properties of 5-(4-chloro-3-methylphenyl)-1H-pyridin-2-one. Research studies have demonstrated its potential as an intermediate in the development of novel therapeutic agents. Specifically, its pyridinone moiety is known to interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. This has led to investigations into its efficacy as an anti-inflammatory agent, with preliminary studies showing promising results in preclinical models.

The compound's structural features also make it a suitable candidate for further derivatization, allowing chemists to fine-tune its pharmacological profile. By introducing additional functional groups or modifying existing ones, new analogs can be generated with enhanced potency, selectivity, and reduced toxicity. Such modifications are crucial in drug development, as they can significantly improve the therapeutic index of a candidate molecule. High-throughput screening (HTS) techniques have been utilized to rapidly evaluate the activity of these derivatives against various disease-related targets.

Moreover, computational chemistry approaches have played a pivotal role in understanding the interactions between 5-(4-chloro-3-methylphenyl)-1H-pyridin-2-one and its biological targets. Molecular docking simulations have been employed to predict binding affinities and identify key residues involved in receptor interactions. These insights have guided experimental efforts and helped in optimizing lead compounds for clinical development. The integration of experimental data with computational models has accelerated the drug discovery process significantly.

The industrial significance of this compound cannot be overstated. Its versatility as a building block in pharmaceutical synthesis makes it a valuable asset for drug manufacturers. The demand for high-quality intermediates like 5-(4-chloro-3-methylphenyl)-1H-pyridin-2-one continues to rise as pharmaceutical companies seek innovative solutions for developing new drugs. Manufacturers are investing in advanced purification technologies to ensure that the compound meets stringent regulatory standards required for pharmaceutical applications.

Future research directions for 5-(4-chloro-3-methylphenyl)-1H-pyridin-2-one include exploring its role in treating neurological disorders. Preliminary findings suggest that it may modulate neurotransmitter systems relevant to conditions such as Alzheimer's disease and Parkinson's disease. Further investigation into its mechanism of action could lead to the development of novel treatments for these debilitating conditions. Additionally, studies on its environmental impact are being conducted to assess its biodegradability and potential ecological effects.

In conclusion, 5-(4-chloro-3-methylphenyl)-1H-pyridin-2-one (CAS No. 1111109-51-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it an attractive scaffold for designing new therapeutic agents. Ongoing research efforts are aimed at uncovering its full pharmacological spectrum and optimizing its synthetic pathways for industrial applications. As our understanding of this compound grows, so does its promise as a key player in future medical advancements.